Cas no 145499-14-5 (2(1H)-Quinolinone,3-acetyl-4-(methylthio)-8-(phenylsulfonyl)-)

• Product Name: 2(1H)-Quinolinone,3-acetyl-4-(methylthio)-8-(phenylsulfonyl)-
• CAS No: 145499-14-5
• MF: C₁₈H₁₅NO₄S₂
• MW: 373.446002244949
• CID: 101597
• PubChem ID: 45123485
• Update Time: 2025-04-18

2(1H)-Quinolinone,3-acetyl-4-(methylthio)-8-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3-acetyl-4-(methylthio)-8-(phenylsulfonyl)-
• 145499-14-5
• 2(1H)-Quinolinone, 3-acetyl-4-(methylthio)-8-(phenylsulfonyl)-

• Inchi： 1S/C18H15NO4S2/c1-11(20)15-17(24-2)13-9-6-10-14(16(13)19-18(15)21)25(22,23)12-7-4-3-5-8-12/h3-10H,1-2H3,(H,19,21)
• InChI Key： YFXFDTBXLVZZPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=C2C(=C(C(C)=O)C(NC=12)=O)SC)(=O)=O

Computed Properties

• Exact Mass: 373.04435
• Monoisotopic Mass: 373.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 80.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones